![molecular formula C23H18ClN3O3 B2684003 3-chloro-N-(3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)benzamide CAS No. 1171345-56-4](/img/structure/B2684003.png)
3-chloro-N-(3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-chloro-N-(3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)benzamide is a useful research compound. Its molecular formula is C23H18ClN3O3 and its molecular weight is 419.87. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Pharmacological Potential
Quinazoline derivatives have been synthesized and evaluated for various pharmacological activities. For instance, a series of N-substituted quinazoline derivatives exhibited significant diuretic, antihypertensive, and anti-diabetic activities in rats, with one compound showing potent activity compared to standard drugs. This highlights the potential of quinazoline derivatives in developing hybrid molecules targeting multiple therapeutic areas (Rahman et al., 2014).
Antimicrobial Applications
Quinazoline derivatives have been reported to possess antimicrobial properties. A clubbed quinazolinone and 4-thiazolidinone demonstrated in vitro antibacterial and antifungal activities against several pathogens, including Escherichia coli, Staphylococcus aureus, and Candida albicans (Desai et al., 2011). Additionally, novel quinazolinone derivatives synthesized through various chemical reactions showed promising antimicrobial activity, underscoring the potential of quinazoline compounds in addressing infectious diseases (Habib et al., 2013).
Antitubercular and Antibacterial Properties
A series of 3-chloro-N-(4-oxo-2-arylquinazolin-3(4H)-yl)-1-benzothiophene-2-carboxamide analogs were synthesized and evaluated for their in vitro antibacterial activity against Gram-positive and Gram-negative bacteria. Some compounds also showed good antitubercular activity, indicating the potential of these derivatives in treating bacterial infections and tuberculosis (Rao & Subramaniam, 2015).
Analgesic and Anti-inflammatory Applications
New pyrazoles and triazoles bearing a 6,8-dibromo-2-methylquinazoline moiety were prepared and evaluated for their analgesic activity. These compounds represent an innovative approach to developing new analgesics based on the quinazoline scaffold (Saad et al., 2011).
properties
IUPAC Name |
3-chloro-N-[3-(4-methoxyphenyl)-2-methyl-4-oxoquinazolin-6-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18ClN3O3/c1-14-25-21-11-6-17(26-22(28)15-4-3-5-16(24)12-15)13-20(21)23(29)27(14)18-7-9-19(30-2)10-8-18/h3-13H,1-2H3,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMNMNCLDOLFSFV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C=C(C=C2)NC(=O)C3=CC(=CC=C3)Cl)C(=O)N1C4=CC=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.